2-(4-bromo-3-fluorophenyl)azetidine hydrochloride
Description
A compound’s description typically includes its chemical formula, molecular weight, and structural formula. It may also include information about its appearance (e.g., color, state of matter) and any distinctive odors .
Synthesis Analysis
This involves detailing the methods and conditions under which the compound can be synthesized. It can include the starting materials, reaction conditions, catalysts, and the overall yield .Molecular Structure Analysis
This involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques used can include X-ray crystallography, NMR spectroscopy, and mass spectrometry .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It can include information about its reactivity, what types of reactions it undergoes, and the products of these reactions .Physical And Chemical Properties Analysis
This involves measuring properties like melting point, boiling point, solubility, density, and refractive index. Chemical properties might include acidity/basicity, electrophilicity/nucleophilicity, and redox potential .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-bromo-3-fluorophenyl)azetidine hydrochloride involves the reaction of 4-bromo-3-fluoroaniline with ethyl 2-bromoacetate to form 2-(4-bromo-3-fluorophenyl)azetidin-3-one, which is then hydrolyzed to form 2-(4-bromo-3-fluorophenyl)azetidine. The final step involves the reaction of 2-(4-bromo-3-fluorophenyl)azetidine with hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "4-bromo-3-fluoroaniline", "ethyl 2-bromoacetate", "sodium hydroxide", "hydrochloric acid", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Dissolve 4-bromo-3-fluoroaniline in a mixture of water and ethyl acetate.", "Step 2: Add sodium hydroxide to the mixture and stir for 10 minutes.", "Step 3: Add ethyl 2-bromoacetate to the mixture and stir for 2 hours at room temperature.", "Step 4: Acidify the mixture with hydrochloric acid and extract the product with ethyl acetate.", "Step 5: Dry the organic layer with sodium sulfate and evaporate the solvent to obtain 2-(4-bromo-3-fluorophenyl)azetidin-3-one.", "Step 6: Dissolve 2-(4-bromo-3-fluorophenyl)azetidin-3-one in hydrochloric acid and stir for 2 hours at room temperature.", "Step 7: Filter the resulting precipitate and wash with water to obtain 2-(4-bromo-3-fluorophenyl)azetidine hydrochloride." ] } | |
CAS RN |
2309458-06-6 |
Product Name |
2-(4-bromo-3-fluorophenyl)azetidine hydrochloride |
Molecular Formula |
C9H10BrClFN |
Molecular Weight |
266.5 |
Purity |
95 |
Origin of Product |
United States |
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